(2R)-2-(dimethylamino)hexanoic acid
Overview
Description
“(2R)-2-(dimethylamino)hexanoic acid” is a chemical compound with the molecular formula C8H17NO2 . It is also known as 6-(Dimethylamino)hexanoic acid .
Physical And Chemical Properties Analysis
“(2R)-2-(dimethylamino)hexanoic acid” has a melting point of 107-109 °C and a predicted boiling point of 253.5±23.0 °C . Its predicted density is 0.980±0.06 g/cm3 and it has a predicted acidity coefficient (pKa) of 4.69±0.10 .properties
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CAS RN |
2059910-71-1 |
Product Name |
(2R)-2-(dimethylamino)hexanoic acid |
Molecular Formula |
C8H17NO2 |
Molecular Weight |
159.2 |
Purity |
95 |
Origin of Product |
United States |
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